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Compound of Interest

Compound Name: alpha-Phenylcinnamic acid

Cat. No.: B041807 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

alpha-Phenylcinnamic acid, a compound commonly used in research and development.

Adherence to these guidelines will help mitigate risks and ensure compliance with

environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with alpha-Phenylcinnamic acid and to use appropriate personal protective equipment (PPE).

The compound is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.[1] It is also considered harmful to aquatic life.[2]

Personal Protective Equipment (PPE) and Spill Management:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Hand Protection: Wear protective gloves.

Skin Protection: A lab coat is recommended to avoid skin contact.[4]

Spill Response: In the event of a spill, avoid creating dust.[4] Sweep up the spilled material

and place it in a suitable, closed container for disposal.[4][5] Do not allow the product to
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enter drains.[2][4]

Summary of Safety and Disposal Information
Characteristic Information Source

Chemical Name alpha-Phenylcinnamic acid [1][6]

CAS Number 91-48-5 [1][3][6]

Molecular Formula C15H12O2 [1][6]

Primary Hazards

Causes serious eye irritation,

skin irritation, and may cause

respiratory irritation.

[1][2][5]

Environmental Hazards Harmful to aquatic life. [2]

Recommended Disposal

Method

Dispose of contents/container

to an approved waste disposal

plant. Incineration by a

licensed disposal company is a

common practice.

[2][4][5]

Container Handling

Leave chemicals in their

original containers. Handle

uncleaned containers as you

would the product itself.

[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of alpha-Phenylcinnamic acid is to engage a

licensed professional waste disposal service.[4] It is imperative to adhere to all federal, state,

and local environmental regulations.

Segregation and Labeling:

Keep alpha-Phenylcinnamic acid waste in its original container if possible.

Ensure the container is securely closed and clearly labeled.
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Do not mix with other waste streams unless instructed to do so by your institution's

Environmental Health and Safety (EHS) department.[2]

Consult Institutional Guidelines:

Always consult with your institution's EHS department for specific guidance and to ensure

full compliance with all applicable regulations.[4]

Engage a Licensed Disposal Service:

Offer surplus and non-recyclable alpha-Phenylcinnamic acid to a licensed disposal

company.[4]

The disposal company will typically handle the material by dissolving or mixing it with a

combustible solvent and then burning it in a chemical incinerator equipped with an

afterburner and scrubber.[4]

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the unused product.[4]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of alpha-
Phenylcinnamic acid in a laboratory setting.
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Caption: Decision workflow for alpha-Phenylcinnamic acid disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alpha-Phenylcinnamic acid, (E)- | C15H12O2 | CID 700620 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. sigmaaldrich.com [sigmaaldrich.com]

3. fishersci.com [fishersci.com]

4. benchchem.com [benchchem.com]

5. assets.thermofisher.com [assets.thermofisher.com]

6. 91-48-5 CAS MSDS (alpha-Phenylcinnamic acid) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
alpha-Phenylcinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041807#alpha-phenylcinnamic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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